2-Isothiocyanato-4-methoxy-6-methyl-1,3,5-triazine

• CAS No.: 110860-39-4
• Molecular Formula: C6H6N4OS
• Molecular Weight: 182.21 g/mol
• IUPAC Name: 2-isothiocyanato-4-methoxy-6-methyl-1,3,5-triazine
• InChI: InChI=1S/C6H6N4OS/c1-4-8-5(7-3-12)10-6(9-4)11-2/h1-2H3
• InChI Key: ILOALAFVUWIDGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC(=N1)OC)N=C=S

Description

2-Isothiocyanato-4-methoxy-6-methyl-1,3,5-triazine is a useful research compound. Its molecular formula is C6H6N4OS and its molecular weight is 182.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 15.0 g of 4-methoxy-6-methyl-2-trimethylsilylamino-1,3,5-triazine and 12.2 g of phenyl chlorothionocarbonate in 50 ml of xylene is stirred for 6.5 hours at ca. 140° C. The reaction solution is cooled to room temperature, and filtered to remove insoluble substance, and the resulting filtrate is concentrated under reduced pressure. The residue is purified by silica gel column-chromatography (eluent: ethyl acetate:toluene =1:3) to give 3.0 g of the title compound as an oil.